ethyl 4-({[1-(4-chlorophenyl)-1H-1,2,3-triazol-4-yl]carbonyl}amino)piperidine-1-carboxylate

• IUPAC Name: ethyl 4-[[1-(4-chlorophenyl)triazole-4-carbonyl]amino]piperidine-1-carboxylate
• InChI: InChI=1S/C17H20ClN5O3/c1-2-26-17(25)22-9-7-13(8-10-22)19-16(24)15-11-23(21-20-15)14-5-3-12(18)4-6-14/h3-6,11,13H,2,7-10H2,1H3,(H,19,24)
• InChI Key: RWBGCIKVOLUWAB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NC(=O)C2=CN(N=N2)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H20ClN5O3
• Molecular Weight: 377.8 g/mol

Description

“Ethyl 4-({[1-(4-chlorophenyl)-1H-1,2,3-triazol-4-yl]carbonyl}amino)piperidine-1-carboxylate” is a chemical compound with the molecular formula C14H19ClN2O2. It is a derivative of piperidine, a heterocyclic organic compound.

Scientific Research Applications

Synthesis and Chemical Transformations

• Chemical Synthesis Processes : Research on the synthesis of related compounds, such as the preparation of (2,4-difluorophenyl)(piperidin-4-yl)methanone hydrochloride from piperidine-4-carboxylic acid and ethyl carbonochloridate, demonstrates the importance of these chemical structures in the development of new chemical entities. This process showcases the application of amidation, Friedel-Crafts acylation, and hydration, highlighting the compound's relevance in synthetic organic chemistry (Zheng Rui, 2010).

• Unexpected Transformation and Antibacterial Activity : The cyclization reaction of N-(4-chlorophenyl)-β-alanine, leading to the formation of ethyl 1-(4-chlorophenyl)-2-methyl-4-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate and its reactions with different hydrazines, resulted in a variety of derivatives with weak antibacterial activity. This highlights the compound's potential role in generating novel bioactive molecules (K. Anusevičius et al., 2014).

Application in Developing Antimicrobial Agents

• Antimicrobial Activity : The synthesis of certain mercapto-and aminopyrimidine derivatives as potential antimicrobial agents from related chemical structures emphasizes the utility of such compounds in the quest for new antimicrobials. Some synthesized compounds showed activity against pathogenic micro-organisms, underscoring the relevance of this class of compounds in medicinal chemistry research (M. El-kerdawy et al., 1990).

Novel Synthetic Pathways and Chemical Properties

• Synthesis of Schiff and Mannich Bases : The preparation of ethyl imidate hydrochlorides and their conversion to ethoxycarbonylhydrazones, leading to the formation of Schiff and Mannich bases of isatin derivatives, demonstrates the compound's involvement in complex chemical reactions and the synthesis of heterocyclic compounds. These bases have potential applications in various fields, including pharmaceuticals (O. Bekircan & H. Bektaş, 2008).